5-(3-Amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 5-(3-amino-2-methoxy-5-methylphenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C13H13NO4/c1-7-5-8(12(17-2)9(14)6-7)10-3-4-11(18-10)13(15)16/h3-6H,14H2,1-2H3,(H,15,16)
• InChI Key: GMBJMBHFEPCHRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)N)OC)C2=CC=C(O2)C(=O)O

Description

5-(3-Amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3-Nitro-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid 46a (410 mg, 1.48 mmol) was dissolved in 28 mL of ethyl acetate followed by addition of 61 mg of palladium on carbon and ammonium formate (658 mg, 10.44 mmol). Upon completion of the addition, the reaction mixture was heated to reflux for 3 hours. The reaction was monitored by TLC until the disappearance of the starting materials. The mixture was filtered to remove palladium on carbon. The filtrate was concentrated under reduced pressure and dried to obtain the title compound 5-(3-amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid 46b (356 mg, yield 97.3%) as a white solid.